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Compound of Interest

Compound Name: Fluorescein dipropionate

Cat. No.: B1604501 Get Quote

Technical Support Center: Fluorescein
Dipropionate (FDP) Assays
Welcome to the technical support center for Fluorescein Dipropionate (FDP) and related

fluorescein-based assays. This guide is designed for researchers, scientists, and drug

development professionals to provide in-depth troubleshooting and practical advice for

minimizing background fluorescence and optimizing your assay's signal-to-noise ratio.

Introduction: The Principle of the FDP Assay
Fluorescein dipropionate (FDP) is a non-fluorescent molecule that can freely diffuse across

the plasma membrane of viable cells. Once inside, intracellular esterases, which are active in

metabolically healthy cells, cleave the propionate groups. This hydrolysis releases the highly

fluorescent molecule, fluorescein.[1][2][3] Because intact cell membranes are required to retain

the polar fluorescein molecule, the intensity of the green fluorescence is proportional to the

number of viable cells.[2][3]

This elegant mechanism, however, is susceptible to sources of background fluorescence that

can obscure the true signal and compromise data integrity. This guide will walk you through the

common causes and provide robust solutions.
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The enzymatic conversion of FDP to fluorescein is a two-step process catalyzed by intracellular

esterases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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